![molecular formula C10H6N4 B2634065 4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile CAS No. 64096-91-9](/img/structure/B2634065.png)
4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile
Overview
Description
4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile is a chemical compound with the CAS Number: 64096-91-9. It has a molecular weight of 182.18 and its linear formula is C10H6N4 .
Physical And Chemical Properties Analysis
4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile is a solid at room temperature. It has a molecular weight of 182.18 and its linear formula is C10H6N4 . The compound has a high GI absorption and is BBB permeant. It is not a P-gp substrate. It is an inhibitor of CYP1A2 but not of CYP2C19, CYP2C9, CYP2D6, or CYP3A4 .Scientific Research Applications
Cyclooxygenase-2 Inhibitors
A study has shown that derivatives of Benzo[4,5]imidazo[1,2-a]pyrimidine can act as selective Cyclooxygenase-2 (COX-2) inhibitors . These compounds have shown moderate to good selectivity for the inhibition of the COX-2 enzyme, which plays a crucial role in inflammation and pain .
Antimicrobial and Antitubercular Agents
Some derivatives of Benzo[4,5]imidazo[1,2-a]pyrimidine have been synthesized and evaluated for their in vitro antimicrobial and antitubercular activities . These compounds could potentially be used in the treatment of various bacterial and tubercular infections .
Aggregation-Induced Emission (AIE) Luminogens
Benzo[4,5]imidazo[1,2-a]pyridines have been found to show very good solid-state fluorescence with quantum yields up to 88.80% . This property makes them a new type of aggregation-induced emission (AIE) luminogen, which could be used in optoelectronic devices .
Synthesis of Structurally Orchestrated Selenoethers
Substituted Benzo[4,5]imidazo[2,1-b]thiazole derivatives have been used in the metal-free regioselective C–H selenylation to synthesize structurally orchestrated selenoethers . This process could be useful in the synthesis of various organic compounds .
Safety and Hazards
The compound has been classified with the signal word “Warning”. The hazard statements associated with it are H302-H315-H319-H332-H335, indicating that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, may be harmful if inhaled, and may cause respiratory irritation . The precautionary statements are P261-P280-P305+P351+P338, advising to avoid breathing dust/fume/gas/mist/vapours/spray, to wear protective gloves/protective clothing/eye protection/face protection, and if in eyes, to rinse cautiously with water for several minutes and remove contact lenses if present and easy to do .
Mechanism of Action
Pharmacokinetics
It is known that the compound has high gastrointestinal absorption and is bbb permeant . The compound has a Log Po/w (iLOGP) of 1.62, indicating its lipophilicity .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile . .
properties
IUPAC Name |
1H-pyrazolo[1,5-a]benzimidazole-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6N4/c11-5-7-6-12-14-9-4-2-1-3-8(9)13-10(7)14/h1-4,6,12H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AQFUNDWLSQYOOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C3N2NC=C3C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6N4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
182.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4H-Benzo[4,5]imidazo[1,2-b]pyrazole-3-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(E)-N-([2,2'-bifuran]-5-ylmethyl)-2-phenylethenesulfonamide](/img/structure/B2633989.png)
![N-(5-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)-1,3,4-oxadiazol-2-yl)-2-(1,3-dioxoisoindolin-2-yl)acetamide](/img/structure/B2633991.png)
![N-(1-cyano-1,2-dimethylpropyl)-2-{[3-fluoro-4-(2-oxopyrrolidin-1-yl)phenyl]amino}acetamide](/img/structure/B2633992.png)
![5-[(Z)-(3,4-difluorophenyl)methylidene]-4H-thieno[2,3-b]thiopyran-4(6H)-one](/img/structure/B2633996.png)
![N-((1-(benzo[d][1,3]dioxol-5-yl)-5-oxopyrrolidin-3-yl)methyl)isobutyramide](/img/structure/B2634002.png)
![Methyl 2-({[3-(4-methylphenyl)adamantanyl]amino}carbonylamino)-2-phenylacetate](/img/structure/B2634003.png)
![1-(3-chloro-4-fluorophenyl)-3-phenyl-1H-[1,3]dioxolo[4,5-g]pyrazolo[4,3-c]quinoline](/img/structure/B2634004.png)
